Cas no 89380-29-0 (1,2-Cyclobutanedicarbonyldichloride)

1,2-Cyclobutanedicarbonyldichloride structure
89380-29-0 structure
Product Name:1,2-Cyclobutanedicarbonyldichloride
CAS No:89380-29-0
MF:C6H6Cl2O2
MW:181.01664018631
CID:711664
PubChem ID:97470
Update Time:2025-04-19

1,2-Cyclobutanedicarbonyldichloride Chemical and Physical Properties

Names and Identifiers

    • 1,2-Cyclobutanedicarbonyldichloride
    • CYCLOBUTANE-1,2-DICARBONYL DICHLORIDE
    • trans-1,2-cyclobutanedicarboxylic acid
    • trans-cyclobutane-1,2-dicarbonyl dichloride
    • 1,2-Cyclobutane dicarbonyl chloride, trans-
    • AKOS006276597
    • SCHEMBL2266700
    • DTXSID40957928
    • NSC 125694
    • cyclobutane-1,2-dicarbonyl chloride
    • NS00047717
    • NSC125694
    • EINECS 222-930-8
    • A20876
    • 3668-43-7
    • FT-0690811
    • NSC-125694
    • trans-Cyclobutane-1,2-dicarbonyl chloride
    • 89380-29-0
    • Inchi： 1S/C6H6Cl2O2/c7-5(9)3-1-2-4(3)6(8)10/h3-4H,1-2H2
    • InChI Key： UKHMRFDNOROHOX-UHFFFAOYSA-N
    • SMILES： ClC(C1CCC1C(=O)Cl)=O

Computed Properties

  • Exact Mass: 179.97400
  • Monoisotopic Mass: 179.9744848g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14000
  • LogP: 1.54340

1,2-Cyclobutanedicarbonyldichloride Customs Data

  • HS CODE：2917209090
  • Customs Data：

    China Customs Code:

    2917209090

    Overview:

    HS:2917209090 other(Cycloalkane\Cycloene\Cyclic terpene)Polycarboxylic acid VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    2917209090 other cyclanic, cyclenic or cyclotherpenic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

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